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Compound of Interest

Compound Name: 1,3,5-Cyclohexanetriol

Cat. No.: B009714

Introduction

The strategic design of antiviral therapeutics frequently leverages carbocyclic scaffolds to
mimic the natural furanose ring of nucleosides while offering enhanced metabolic stability.
Among these, the functionalized cyclohexane and cyclohexene core is central to the efficacy of
neuraminidase inhibitors, a critical class of drugs for the treatment of influenza. Oseltamivir
(Tamiflu®), a leading agent in this class, features a highly substituted cyclohexene ring that is
essential for its binding to the viral neuraminidase enzyme, thereby halting viral propagation.[1]

[2][3]

This guide provides a detailed examination of the synthetic strategies employed to construct
this vital carbocyclic core. We will dissect an efficient and widely recognized synthetic route to
Oseltamivir, providing in-depth protocols for key transformations. Furthermore, we will explore
the potential utility of readily available building blocks like 1,3,5-Cyclohexanetriol, analyzing
the strategic considerations and challenges involved in its hypothetical application. This
document is intended for researchers and professionals in drug development seeking to
understand both the established methodologies and the underlying chemical logic in the

synthesis of carbocyclic antiviral agents.

Retrosynthetic Analysis of Oseltamivir: Identifying
the Core Challenge
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The primary challenge in synthesizing Oseltamivir lies in the precise, stereocontrolled
installation of three contiguous chiral centers on the cyclohexene ring. A retrosynthetic analysis
reveals that the molecule can be disconnected to reveal simpler, more accessible precursors. A
powerful approach, pioneered by Trost and his colleagues, simplifies the complex target into a
meso-aziridine intermediate, which in turn can be derived from a desymmetrization reaction of

a simple diol.[1][4] This strategy elegantly addresses the stereochemical complexity from an
early stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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